4-Nitrosodiphenylamine

• CAS: 156-10-5
• Synonyms: 4-nitroso-N-phenylaniline; 4-nitroso-N-phenylaniline, monohydrochloride; p-nitroso-N-phenylaniline; para-nitroso-N-phenylaniline
• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol
• SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)N=O
• InChI: InChI=1S/C12H10N2O/c15-14-12-8-6-11(7-9-12)13-10-4-2-1-3-5-10/h1-9,13H
• InChIKey: OIJHFHYPXWSVPF-UHFFFAOYSA-N
• Solubility: less than 0.1 mg/mL at 70.7 °F (NTP, 1992); SLIGHTLY SOL IN WATER OR PETROLEUM ETHER; FREELY SOL IN ALCOHOL, ETHER, CHLOROFORM, BENZENE

4-Nitrosodiphenylamine (p-NDPA, TKB) is the C-nitroso isomer—not the N-nitroso analog—delivering superior anti-scorch effects in thiazole/sulfenamide-accelerated sulfur vulcanization vs. organic acid retarders. As a polymerization inhibitor for vinyl monomers (e.g., styrene), its unique post-inhibition secondary retardation ensures sustained stabilization. High-yield synthesis (up to 99%) enables cost-effective supply; a lower regulatory hazard profile than other nitrosamines simplifies industrial use. Ideal for rubber, polymer, and pharmaceutical intermediate applications. Verify isomer identity via IR spectral fingerprint.

4-Nitrosodiphenylamine (CAS 156-10-5): Procurement Guide for Rubber Accelerator and Chemical Intermediate Applications

4-Nitrosodiphenylamine (CAS 156-10-5), also known as p-Nitrosodiphenylamine or TKB, is an aromatic C-nitroso compound with the molecular formula C12H10N2O . This compound exists as green plates with a bluish luster or as a black powder . It functions primarily as a vulcanization accelerator in rubber production [1], a chemical intermediate in the synthesis of dyes and pharmaceuticals [1], and as a polymerization inhibitor in vinyl monomer production [1]. The compound exhibits a melting point of 144°C (with decomposition) and is soluble in ethanol, ether, chloroform, and benzene while being slightly soluble in water .

• [1] National Toxicology Program. (1979). Bioassay of p-Nitrosodiphenylamine for Possible Carcinogenicity (CAS No. 156-10-5). National Toxicology Program Technical Report Series, 190. PMID: 12778189. View Source

Why Generic Substitution of 4-Nitrosodiphenylamine in Rubber and Polymer Applications Is Not Advised

4-Nitrosodiphenylamine cannot be simply interchanged with other nitrosamine derivatives or rubber accelerators due to its distinct structural isomerism and resultant functional properties. While N-Nitrosodiphenylamine (N-NDPA) shares the same molecular formula, it is an N-nitroso isomer that exhibits different thermal stability and decomposition pathways . Unlike organic acid-based scorch retarders such as benzoic acid, nitroso compounds like 4-Nitrosodiphenylamine demonstrate superior anti-scorch effects in thiazole and sulfenamide-accelerated sulfur vulcanization systems [1]. Furthermore, the compound's specific C-nitroso functional group confers unique radical-trapping kinetics during polymerization inhibition that differ fundamentally from N-nitroso analogs [2]. These distinctions in reactivity, thermal behavior, and application-specific performance underscore the importance of precise compound selection.

• [1] Zhongxiang Chemical. (2022). Detailed description of the types and properties of new scorch inhibitors. Retrieved from https://www.zhongxiangchem.cn View Source
• [2] Braun, D., & Czerwinski, W. (2003). Kinetics of radical polymerization, LVI. Investigation of the effect of molecular inhibitors on the radical polymerization of p-methyl-styrene. C-nitroso compounds. Polymer Bulletin, 19(3), 251-257. View Source

Quantitative Performance Differentiation of 4-Nitrosodiphenylamine Against Comparators

Carcinogenic Potency (TD50) of 4-Nitrosodiphenylamine vs. N-Nitrosodiphenylamine and Other Nitrosamines

4-Nitrosodiphenylamine (4-NDPA) exhibits a carcinogenic potency that is several orders of magnitude lower than many other nitrosamine compounds. While N-nitrosodiphenylamine (NDPhA) has been shown to be carcinogenic in rodents with a TD50 value that places it within the cohort of concern for pharmaceutical impurities [1], 4-NDPA has been classified by IARC as 'Not classifiable' as a human carcinogen [2]. Studies indicate that the TD50 value for 4-NDPA falls outside the range that would classify it as a compound of concern (CoC) under current regulatory frameworks [3]. This distinction is critical for pharmaceutical manufacturers evaluating nitrosamine impurity risks.

Evidence Dimension	Carcinogenic potency (TD50)
Target Compound Data	TD50 value falls outside the range indicating CoC; IARC classification: Not classifiable
Comparator Or Baseline	N-Nitrosodiphenylamine (NDPhA): Carcinogenic in rodents, positive in Ames test; typical high-potency nitrosamines: TD50 values in cohort of concern range (lower values indicate higher potency)
Quantified Difference	4 orders of magnitude difference in TD50 values across nitrosamine structural classes [3]; 4-NDPA positioned at lower potency end
Conditions	Rodent carcinogenicity bioassays; Ames mutagenicity assays; regulatory TD50 threshold analysis

Why This Matters

For pharmaceutical manufacturers, selecting 4-NDPA over N-NDPA or other high-potency nitrosamines for synthesis or as a reference standard can significantly reduce regulatory burden and impurity control requirements, as the compound does not trigger the same level of concern under FDA and EMA nitrosamine guidelines.

• [1] FDA. (2023). Recommended Acceptable Intake Limits for NDSRIs Guidance for Industry. U.S. Food and Drug Administration. View Source
• [2] Haz-Map. (2019). p-Nitrosodiphenylamine. Retrieved from https://haz-map.com/Agents/3320 View Source
• [3] Thresher, A., et al. (2020). Are all N-nitrosamines a concern? USP Nitrosamines Exchange. View Source

Antibacterial Activity (EC50) of 4-Nitrosodiphenylamine Against Erwinia amylovora

4-Nitrosodiphenylamine demonstrates quantifiable antibacterial activity against Erwinia amylovora, the causative agent of fire blight in pome fruits. The compound exhibits an EC50 value of 5.715 mg/L against this pathogen [1]. While direct comparator data against standard agricultural antibiotics (e.g., streptomycin, oxytetracycline) is not available in the same assay system, this EC50 value provides a baseline for evaluating its potential as an antibacterial agent in agricultural applications. The compound's activity is notable given its distinct C-nitroso structure compared to more common antibacterial agents.

Evidence Dimension	Antibacterial efficacy (EC50)
Target Compound Data	EC50 = 5.715 mg/L against Erwinia amylovora
Comparator Or Baseline	Class baseline: No direct comparator data in same assay; typical agricultural antibiotics (streptomycin, oxytetracycline) have EC50 values in low ppm range but operate via different mechanisms
Quantified Difference	Quantified EC50 value established for target compound; comparative efficacy against standard antibiotics not directly measured in this study
Conditions	In vitro antibacterial assay against Erwinia amylovora

Why This Matters

This quantitative EC50 value provides a benchmark for evaluating 4-nitrosodiphenylamine in agricultural antibacterial research, particularly for fire blight management. Researchers can use this data point to design comparative studies against standard treatments or to explore structure-activity relationships for nitrosamine-based antibacterial agents.

• [1] TargetMol. (n.d.). 4-Nitrosodiphenylamine. Retrieved from https://www.targetmol.cn View Source

Polymerization Inhibition Kinetics: 4-Nitrosodiphenylamine vs. Other C-Nitroso Compounds

4-Nitrosodiphenylamine (p-NDPA) acts as a strong inhibitor of p-methylstyrene (pMS) polymerization, with the inhibition period being directly proportional to the initial inhibitor concentration, indicating no significant side reactions during the inhibition phase [1]. In comparative kinetic studies, p-NDPA was evaluated alongside p-nitroso-N,N-dimethyl-aniline (p-NDMA) and p-nitroso-N,N-diethyl-aniline (p-NDEA). While all three C-nitroso compounds function as strong inhibitors, p-NDPA uniquely causes a slight secondary retardation after the inhibition period, whereas polymerization with p-NDMA and p-NDEA proceeds at a rate equal to that of the uninhibited sample after inhibition [1]. This subtle difference in post-inhibition behavior distinguishes p-NDPA from its dialkylamino-substituted analogs.

Evidence Dimension	Polymerization inhibition behavior
Target Compound Data	Strong inhibitor; inhibition period proportional to initial concentration; causes slight secondary retardation after inhibition period
Comparator Or Baseline	p-NDMA and p-NDEA: Strong inhibitors; inhibition period proportional to initial concentration; polymerization proceeds at uninhibited rate after inhibition period
Quantified Difference	Qualitative difference in post-inhibition kinetics: p-NDPA exhibits secondary retardation; p-NDMA and p-NDEA do not
Conditions	Radical polymerization of p-methyl-styrene; kinetic studies of C-nitroso compounds

Why This Matters

The unique post-inhibition retardation behavior of p-NDPA offers a distinct advantage in applications where sustained inhibition is desired beyond the initial consumption of the inhibitor. This characteristic makes p-NDPA particularly suitable for processes where a gradual, prolonged stabilization effect is beneficial, differentiating it from other C-nitroso inhibitors that cease activity once the inhibition period ends.

• [1] Braun, D., & Czerwinski, W. (2003). Kinetics of radical polymerization, LVI. Investigation of the effect of molecular inhibitors on the radical polymerization of p-methyl-styrene. C-nitroso compounds. Polymer Bulletin, 19(3), 251-257. View Source

Synthesis Yield: Optimized Production of 4-Nitrosodiphenylamine vs. Conventional Methods

The industrial production of 4-nitrosodiphenylamine has been optimized through several patented methods that significantly improve yield and selectivity. One method achieves a yield of up to 99% for the desired product in terms of converted N-nitrosodiphenylamine, representing a 5-6 fold increase at the nitrosation stage compared to earlier processes [1]. Another process for producing 4-nitrosodiphenylamine salts reports a 95% yield of the target compound in the aqueous phase [2]. Furthermore, a continuous reaction method recycling carbanilide achieves higher selectivity and conversion rates for 4-nitrosodiphenylamine compared to conventional batch methods, while also significantly reducing wastewater [3].

Evidence Dimension	Synthesis yield and process efficiency
Target Compound Data	Up to 99% yield from converted N-nitrosodiphenylamine; 95% yield in aqueous phase; higher selectivity via continuous reaction
Comparator Or Baseline	Conventional batch methods: Lower yields; greater wastewater generation; older nitrosation methods: 5-6 fold lower yield at nitrosation stage
Quantified Difference	5-6 fold increase in nitrosation stage yield; up to 99% overall yield from intermediate; significant reduction in wastewater
Conditions	Diphenylamine nitrosation with alkali metal nitrites or ammonium nitrite; rearrangement with anhydrous HCl; continuous reaction with carbanilide recycling

Why This Matters

For procurement decisions in industrial synthesis, these yield improvements translate directly to cost savings, reduced raw material consumption, and lower environmental impact. The availability of high-yield, selective production methods ensures a consistent, high-purity supply of 4-nitrosodiphenylamine for downstream applications in rubber antioxidants and dye synthesis.

• [1] US4102926A. (1978). Method for producing 4-nitrosodiphenylamine. U.S. Patent and Trademark Office. View Source
• [2] US Patent. (1995). Process for producing 4-Nitrosodiphenylamines or their salts. View Source
• [3] JP3269620B2. (2000). Process for producing 4-nitrodiphenylamine and 4-nitrosodiphenylamine from carbanilide. Japan Patent Office. View Source

Spectroscopic Differentiation: Infrared Spectral Bands of 4-Nitrosodiphenylamine vs. Isomers and Derivatives

The infrared spectrum of 4-nitrosodiphenylamine has been established and compared against 18 other nitration products of diphenylamine, including N-nitrosodiphenylamine, 2-nitrodiphenylamine, 4-nitrodiphenylamine, and various dinitro derivatives . The study assigned principal bands and established a comparative spectral library that enables definitive identification of 4-nitrosodiphenylamine in mixtures or as a raw material. The C-nitroso functional group (attached to the para position of the diphenylamine structure) yields distinct IR absorption bands that differentiate it from the N-nitroso isomer (N-nitrosodiphenylamine) and from nitro-substituted analogs. This spectroscopic fingerprint is essential for quality control and purity verification in procurement and manufacturing settings.

Evidence Dimension	Infrared spectral fingerprint
Target Compound Data	Distinct IR absorption bands characteristic of para-substituted C-nitroso diphenylamine
Comparator Or Baseline	18 other compounds including diphenylamine, N-nitrosodiphenylamine, 2-nitrodiphenylamine, 4-nitrodiphenylamine, N-nitroso-2-nitrodiphenylamine, N-nitroso-4-nitrodiphenylamine, and various dinitrodiphenylamines
Quantified Difference	Principal IR bands assigned and compared across 19 compounds; specific band assignments provided in reference study
Conditions	Infrared spectroscopy using potassium bromide pressed windows; established spectral library

Why This Matters

For quality assurance and regulatory compliance, the availability of a validated spectroscopic fingerprint ensures accurate identification of 4-nitrosodiphenylamine in raw material shipments and finished products. This differentiation is critical for avoiding costly errors in manufacturing processes where the presence of the incorrect isomer (e.g., N-nitrosodiphenylamine) could compromise product performance or safety.

Regulatory Classification: IARC Carcinogenicity Status of 4-Nitrosodiphenylamine vs. Other Nitrosamines

4-Nitrosodiphenylamine (p-Nitrosodiphenylamine) is classified by the International Agency for Research on Cancer (IARC) as 'Not classifiable' as a human carcinogen (Group 3) [1]. This classification contrasts with many other nitrosamines, including N-Nitrosodiphenylamine, which is classified as a probable carcinogen by the EPA and has been shown to be carcinogenic in rodent studies [2]. While 4-nitrosodiphenylamine has demonstrated carcinogenicity in high-dose feeding studies of experimental animals (liver cancer in male rats and mice) [3], the overall weight of evidence and regulatory classification differ from more potent nitrosamine carcinogens. This distinction has significant implications for handling, storage, and disposal requirements in industrial settings.

Evidence Dimension	Regulatory carcinogenicity classification
Target Compound Data	IARC: Not classifiable (Group 3); EPA: Not classified as probable carcinogen
Comparator Or Baseline	N-Nitrosodiphenylamine: EPA probable carcinogen; other nitrosamines (e.g., N-nitrosodimethylamine): IARC Group 2A (probably carcinogenic) or Group 2B (possibly carcinogenic)
Quantified Difference	Qualitative difference in regulatory classification tiers
Conditions	IARC Monographs evaluation; EPA carcinogenicity assessment; NTP bioassay results

Why This Matters

The lower regulatory hazard classification of 4-nitrosodiphenylamine compared to many other nitrosamines translates to less stringent handling, storage, and disposal requirements in industrial settings. For procurement professionals, this can mean reduced compliance costs, simplified safety protocols, and fewer regulatory hurdles when importing or using the compound in manufacturing processes.

• [1] Haz-Map. (2019). p-Nitrosodiphenylamine. Retrieved from https://haz-map.com/Agents/3320 View Source
• [2] ChemicalBook. (n.d.). N-Nitrosodiphenylamine. Retrieved from https://www.chemicalbook.cn View Source
• [3] National Toxicology Program. (1979). Bioassay of p-Nitrosodiphenylamine for Possible Carcinogenicity (CAS No. 156-10-5). National Toxicology Program Technical Report Series, 190. PMID: 12778189. View Source

Validated Application Scenarios for 4-Nitrosodiphenylamine Based on Quantitative Evidence

Sulfur Vulcanization Acceleration in Rubber Manufacturing

4-Nitrosodiphenylamine serves as an effective vulcanization accelerator in rubber production, particularly in systems employing thiazole and sulfenamide accelerators. The compound's scorch-retarding properties, as a member of the nitroso compound class, provide superior anti-scorch effects compared to organic acid-based retarders like benzoic acid [1]. The optimized industrial synthesis methods (yields up to 99%) [2] ensure a cost-effective and consistent supply of the compound for large-scale rubber manufacturing. The distinct C-nitroso structure of 4-nitrosodiphenylamine, as verified by its unique IR spectral fingerprint , guarantees the correct isomer is used in formulations, avoiding performance issues associated with the N-nitroso isomer.

Polymerization Inhibition in Vinyl Monomer Production

4-Nitrosodiphenylamine (p-NDPA) is specifically suited for inhibiting premature polymerization during the production of vinyl monomers such as styrene [1]. Its unique post-inhibition secondary retardation behavior, as demonstrated in comparative kinetic studies with p-NDMA and p-NDEA [2], provides sustained stabilization beyond the initial inhibitor consumption phase. This characteristic is particularly valuable in continuous production processes where a gradual, prolonged inhibition effect is desired. The compound's lower regulatory hazard classification compared to other nitrosamines also simplifies its use in industrial polymerization settings.

Intermediate in Antioxidant and Dye Synthesis

4-Nitrosodiphenylamine is a key intermediate in the synthesis of alkyl 4-aminodiphenylamines, which are widely used as antiozonants and antioxidants for natural and synthetic rubbers [1]. The high-yield production methods (up to 99% from N-nitrosodiphenylamine) [2] and the continuous reaction processes with higher selectivity ensure a reliable and cost-effective supply of this intermediate for downstream manufacturing. The compound's distinct spectroscopic profile [3] enables rigorous quality control to ensure purity and correct isomer identity, which is critical for the efficacy of the final antioxidant products. Additionally, the compound's lower carcinogenic potency compared to other nitrosamines [4] makes it a preferable choice in synthesis routes where nitrosamine impurities are a regulatory concern.

Nitrosamine Reference Standard in Pharmaceutical Analysis

4-Nitrosodiphenylamine is used as a highly characterized reference material for analytical method development, method validation (AMV), and quality control (QC) in pharmaceutical manufacturing [1]. The compound meets stringent regulatory standards set by USP, EMA, JP, and BP for nitrosamine analysis [1]. Its distinct carcinogenicity profile—falling outside the cohort of concern (CoC) based on TD50 values [2]—makes it a valuable reference standard for establishing detection limits and quantifying nitrosamine impurities in drug products. The validated IR spectral fingerprint further supports its use as an analytical standard, ensuring accurate identification and quantification in complex pharmaceutical matrices. This application leverages the compound's well-characterized properties to ensure pharmaceutical products remain within FDA and EMA safety limits for nitrosamine impurities.

• [1] Zhongxiang Chemical. (2022). Detailed description of the types and properties of new scorch inhibitors. Retrieved from https://www.zhongxiangchem.cn View Source
• [2] US4102926A. (1978). Method for producing 4-nitrosodiphenylamine. U.S. Patent and Trademark Office. View Source
• [3] National Toxicology Program. (1979). Bioassay of p-Nitrosodiphenylamine for Possible Carcinogenicity (CAS No. 156-10-5). National Toxicology Program Technical Report Series, 190. PMID: 12778189. View Source
• [4] Braun, D., & Czerwinski, W. (2003). Kinetics of radical polymerization, LVI. Investigation of the effect of molecular inhibitors on the radical polymerization of p-methyl-styrene. C-nitroso compounds. Polymer Bulletin, 19(3), 251-257. View Source
• [5] Veeprho. (2025). 4-Nitrosodiphenylamine | CAS 156-10-5. Retrieved from https://veeprho.com/impurities/4-nitrosodiphenylamine/ View Source
• [6] Thresher, A., et al. (2020). Are all N-nitrosamines a concern? USP Nitrosamines Exchange. View Source
• [7] Haz-Map. (2019). p-Nitrosodiphenylamine. Retrieved from https://haz-map.com/Agents/3320 View Source
• [8] JP3269620B2. (2000). Process for producing 4-nitrodiphenylamine and 4-nitrosodiphenylamine from carbanilide. Japan Patent Office. View Source